Cas no 2097959-98-1 (3-(2,2-Difluoroethyl)-3-fluoroazetidine hydrochloride)

• Product Name: 3-(2,2-Difluoroethyl)-3-fluoroazetidine hydrochloride
• CAS No: 2097959-98-1
• MF: C₅H₉ClF₃N
• MW: 175.579870939255
• CID: 5724080
• PubChem ID: 122240022
• Update Time: 2025-06-26

3-(2,2-Difluoroethyl)-3-fluoroazetidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2097959-98-1
• F2147-6017
• AKOS040813162
• 3-(2,2-difluoroethyl)-3-fluoroazetidine hydrochloride
• starbld0039826
• 3-(2,2-difluoroethyl)-3-fluoroazetidine;hydrochloride
• 3-(2,2-Difluoroethyl)-3-fluoroazetidine hydrochloride

• Inchi： 1S/C5H8F3N.ClH/c6-4(7)1-5(8)2-9-3-5;/h4,9H,1-3H2;1H
• InChI Key： ZPUGYHBEHJOJPJ-UHFFFAOYSA-N
• SMILES： Cl.FC1(CC(F)F)CNC1

Computed Properties

• Exact Mass: 175.0375615g/mol
• Monoisotopic Mass: 175.0375615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 100
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on 3-(2,2-Difluoroethyl)-3-fluoroazetidine hydrochloride

Introduction to 3-(2,2-Difluoroethyl)-3-fluoroazetidine hydrochloride (CAS No. 2097959-98-1) in Modern Chemical Biology

3-(2,2-Difluoroethyl)-3-fluoroazetidine hydrochloride, identified by the chemical abstracts service number 2097959-98-1, represents a significant advancement in the field of medicinal chemistry and pharmacology. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The presence of both fluoro and difluoro substituents in its molecular framework imparts distinct physicochemical properties, making it a promising candidate for further investigation.

The structural motif of 3-(2,2-Difluoroethyl)-3-fluoroazetidine hydrochloride incorporates an azetidine ring, a heterocyclic structure that is well-documented for its role in drug design. The azetidine ring system provides a rigid scaffold that can be modified to enhance binding affinity and selectivity towards biological targets. In particular, the introduction of fluorine atoms at the 2-position and 3-position of the azetidine ring introduces electronic and steric effects that are critical for modulating biological activity. These modifications have been strategically employed to improve metabolic stability and pharmacokinetic profiles, key considerations in drug development.

Recent research has highlighted the importance of fluorinated azetidines in medicinal chemistry. Studies have demonstrated that the incorporation of fluorine atoms can significantly enhance the bioavailability and efficacy of therapeutic compounds. For instance, fluorinated analogs have shown improved binding to enzymes and receptors, leading to more potent and selective drug candidates. The compound 3-(2,2-Difluoroethyl)-3-fluoroazetidine hydrochloride exemplifies this trend, with its dual fluoro substitution potentially contributing to enhanced interaction with biological targets.

In addition to its structural advantages, 3-(2,2-Difluoroethyl)-3-fluoroazetidine hydrochloride has been explored in various preclinical studies aimed at identifying novel pharmacological targets. The compound's ability to modulate enzyme activity and receptor binding has made it a valuable tool for researchers investigating pathways relevant to inflammation, pain management, and neurodegenerative diseases. Preliminary findings suggest that this compound may exhibit inhibitory effects on certain kinases and proteases, which are implicated in multiple disease states.

The synthesis of 3-(2,2-Difluoroethyl)-3-fluoroazetidine hydrochloride presents unique challenges due to the complexity of introducing fluorine atoms into a heterocyclic system. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and fluorination techniques, have been employed to achieve high yields and purity. These synthetic strategies are crucial for ensuring that the final product meets the stringent requirements for pharmaceutical applications. The successful synthesis of this compound underscores the growing capability of modern organic chemistry in producing complex molecules with tailored properties.

The pharmacological profile of 3-(2,2-Difluoroethyl)-3-fluoroazetidine hydrochloride is further enhanced by its solubility characteristics. The hydrochloride salt form improves water solubility, which is essential for formulation development and therapeutic delivery. This solubility advantage allows for greater flexibility in drug administration routes, including oral and intravenous formulations. Such properties are critical for maximizing patient compliance and therapeutic efficacy.

Future directions in the study of 3-(2,2-Difluoroethyl)-3-fluoroazetidine hydrochloride include exploring its potential as a lead compound for drug discovery programs. By leveraging computational modeling and high-throughput screening techniques, researchers can rapidly assess the compound's interactions with biological targets. Additionally, structural modifications can be made to optimize potency and selectivity further. These efforts are expected to yield novel therapeutics with improved clinical outcomes.

The broader impact of fluorinated azetidines on drug development cannot be overstated. These compounds represent a class of molecules that are well-suited for addressing unmet medical needs across multiple therapeutic areas. As research continues to uncover new applications for 3-(2,2-Difluoroethyl)-3-fluorozetidine hydrochloride, it is likely that this compound will play a pivotal role in shaping the future of medicinal chemistry.